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Compound of Interest

Compound Name: 5-Chloro-2-(ethylsulfonyl)pyridine

Cat. No.: B1592856

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-(ethylsulfonyl)pyridine

This document serves as a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 5-Chloro-2-
(ethylsulfonyl)pyridine. As a sulfur- and chlorine-containing heterocyclic compound, its
unique reactivity profile necessitates a thorough understanding of its potential hazards to
ensure personnel safety and experimental integrity. This guide is structured to provide not just
procedural steps, but the scientific rationale behind them, empowering users to make informed
safety decisions.

Compound Identification and Physicochemical
Properties

A foundational aspect of safe handling is the correct identification and understanding of the
substance's physical and chemical properties. These characteristics influence its behavior
under various laboratory conditions and are critical for risk assessment.
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Property Value Source
) 5-Chloro-2-
Chemical Name o [1]
(ethylsulfonyl)pyridine
CAS Number 859536-33-7 [2][3]
Molecular Formula C7H8CINO2S [11[3]
Molecular Weight 205.66 g/mol [11[3]
Appearance Solid (form may vary) N/A
Melting Point No data available [4]
Boiling Point No data available [4]
. Insoluble in water; Soluble in
Solubility [5]
MDC, Acetone, Methanol.[5]
XLogP3 14 [1][6]
- Stable under recommended
Stability [5]

storage conditions.[5]

Note: The toxicological properties of 5-Chloro-2-(ethylsulfonyl)pyridine have not been

thoroughly investigated.[7][8] Therefore, it must be handled with the caution appropriate for a

potentially hazardous substance.

Hazard Identification and Classification

While a harmonized classification for 5-Chloro-2-(ethylsulfonyl)pyridine is not available from

major regulatory bodies like ECHA, an analysis of safety data sheets for structurally analogous

compounds (e.g., chlorinated pyridines, sulfonyl-containing compounds) allows for a

presumptive hazard classification.[9][10] This approach is fundamental to proactive risk

mitigation in a research environment.

Presumptive GHS Classification:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral Category 4
[8][11]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[12]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[12]
) ] o H315: Causes skin irritation.
Skin Corrosion/Irritation Category 2

[12][13]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[12][13]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation.[5][13]

Summary of Potential Health Effects:
« Ingestion: Harmful if swallowed, may lead to systemic toxicity.[14]

 Inhalation: Toxic if inhaled as a dust or aerosol, potentially causing severe irritation to the
respiratory tract.[12][15]

o Skin Contact: Toxic upon absorption through the skin. Causes skin irritation, and prolonged
contact may lead to more severe effects.[12][15]

e Eye Contact: Causes serious eye irritation, with a risk of significant damage if not addressed
promptly.[12][15]

Proactive Risk Assessment and Exposure Control

The cornerstone of laboratory safety is a dynamic risk assessment process that precedes any
handling of a chemical. The goal is to establish a controlled environment that minimizes all
potential routes of exposure. This involves a combination of engineering controls,
administrative procedures, and personal protective equipment.
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Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the hazard from the operator. The causality is
simple: if the chemical cannot reach the researcher, it cannot cause harm.

o Chemical Fume Hood: All weighing, reconstitution, and reaction setup involving solid 5-
Chloro-2-(ethylsulfonyl)pyridine or its solutions must be conducted in a certified chemical
fume hood.[16] This prevents the inhalation of airborne dust or vapors.

» Ventilation: The laboratory should have adequate general ventilation to dilute any fugitive
emissions.[6] Ensure that eyewash stations and safety showers are readily accessible and
tested regularly.[5]

Administrative Controls: Standard Operating
Procedures (SOPs)

Safe work practices are critical for managing residual risk.

o Access Restriction: Limit access to areas where the compound is being used to authorized

personnel only.

o Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[5][12] Hands
should be washed thoroughly with soap and water after handling the compound, before
breaks, and at the end of the workday.[17]

o Labeling: All containers of 5-Chloro-2-(ethylsulfonyl)pyridine must be clearly labeled with
the chemical name, CAS number, and appropriate hazard pictograms.
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Risk Assessment Workflow
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Caption: Risk assessment workflow for handling 5-Chloro-2-(ethylsulfonyl)pyridine.
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Personal Protective Equipment (PPE): The Final
Barrier

PPE is essential but should never be the sole means of protection. It serves as the last line of
defense when engineering and administrative controls are insufficient to eliminate risk. The
selection of PPE must be based on a thorough risk assessment of the specific tasks being
performed.[18]

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH-approved goggles.[12][19] A face shield should be worn in addition to
goggles when there is a significant risk of splashing.[16]

» Skin and Body Protection: A flame-resistant lab coat is mandatory.[16] For larger quantities
or tasks with a higher risk of exposure, a chemical-resistant apron or coveralls should be
considered.[20]

o Hand Protection: Due to the risk of dermal toxicity, handle with chemical-resistant gloves
(e.g., nitrile rubber) that have been inspected for integrity before use.[7][17] Use proper glove
removal technique (without touching the glove's outer surface) to avoid skin contact.[17] For
extended contact or when handling concentrated solutions, consider double-gloving.[16]

» Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
occupational limits, or during emergency situations, a NIOSH-approved respirator is
required.[7] For nuisance dust exposures, a P95 (US) or P1 (EU) particle respirator may be
sufficient. For higher-level protection or unknown concentrations, a full-face respirator with
appropriate cartridges (e.g., OV/AG/P99 or ABEK-P2) is necessary.[7][19]
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PPE Selection Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 5-Chloro-2-
(ethylsulfonyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592856#safety-and-handling-precautions-for-5-
chloro-2-ethylsulfonyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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